Cas no 1802481-40-8 (1-(3-Pyridyl)-1H-pyrazole-4-boronic acid)

1-(3-Pyridyl)-1H-pyrazole-4-boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in synthetic organic chemistry. The compound features a pyridyl-substituted pyrazole core, enhancing its stability and reactivity in palladium-catalyzed transformations. Its boronic acid functional group allows for efficient coupling with aryl or vinyl halides, making it valuable in pharmaceutical and materials science applications. The pyridine moiety further contributes to its utility as a ligand or building block in coordination chemistry. This reagent is particularly advantageous for constructing complex heterocyclic frameworks with high selectivity and yield under mild reaction conditions.

1-(3-Pyridyl)-1H-pyrazole-4-boronic acid structure

1802481-40-8 structure

Product Name:1-(3-Pyridyl)-1H-pyrazole-4-boronic acid

CAS No:1802481-40-8

MF:C₈H₈BN₃O₂

MW:188.979021072388

MDL:MFCD16621240

CID:4705474

PubChem ID:66521614

Update Time:2025-06-08

1-(3-Pyridyl)-1H-pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

- 1-(3-Pyridyl)-1H-pyrazole-4-boronic acid
- Boronic acid, B-[1-(3-pyridinyl)-1H-pyrazol-4-yl]-
- DB-141343
- B-[1-(3-pyridinyl)-1H-pyrazol-4-yl]boronic acid
- EN300-311775
- (1-(Pyridin-3-yl)-1H-pyrazol-4-yl)boronic acid
- AKOS015947509
- [1-(pyridin-3-yl)-1H-pyrazol-4-yl]boronic acid
- 1802481-40-8
- SCHEMBL15331832
- MDL： MFCD16621240
- Inchi： 1S/C8H8BN3O2/c13-9(14)7-4-11-12(6-7)8-2-1-3-10-5-8/h1-6,13-14H
- InChI Key： RGGGBFSYRLGFAF-UHFFFAOYSA-N
- SMILES： B(C1=CN(C2=CC=CN=C2)N=C1)(O)O

Computed Properties

Exact Mass: 189.0709567g/mol
Monoisotopic Mass: 189.0709567g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.2Å²

1-(3-Pyridyl)-1H-pyrazole-4-boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P907708-5mg	1-(3-Pyridyl)-1H-pyrazole-4-boronic acid	1802481-40-8	95%	5mg	￥898.20	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P907708-25mg	1-(3-Pyridyl)-1H-pyrazole-4-boronic acid	1802481-40-8	95%	25mg	￥1,980.00	2022-09-01
Enamine	EN300-311775-0.05g	[1-(pyridin-3-yl)-1H-pyrazol-4-yl]boronic acid	1802481-40-8	95.0%	0.05g	$1332.0	2025-03-19
Enamine	EN300-311775-0.1g	[1-(pyridin-3-yl)-1H-pyrazol-4-yl]boronic acid	1802481-40-8	95.0%	0.1g	$1396.0	2025-03-19
Enamine	EN300-311775-0.25g	[1-(pyridin-3-yl)-1H-pyrazol-4-yl]boronic acid	1802481-40-8	95.0%	0.25g	$1459.0	2025-03-19
Enamine	EN300-311775-0.5g	[1-(pyridin-3-yl)-1H-pyrazol-4-yl]boronic acid	1802481-40-8	95.0%	0.5g	$1522.0	2025-03-19
Enamine	EN300-311775-1.0g	[1-(pyridin-3-yl)-1H-pyrazol-4-yl]boronic acid	1802481-40-8	95.0%	1.0g	$1586.0	2025-03-19
Enamine	EN300-311775-2.5g	[1-(pyridin-3-yl)-1H-pyrazol-4-yl]boronic acid	1802481-40-8	95.0%	2.5g	$3110.0	2025-03-19
Enamine	EN300-311775-5.0g	[1-(pyridin-3-yl)-1H-pyrazol-4-yl]boronic acid	1802481-40-8	95.0%	5.0g	$4599.0	2025-03-19
Enamine	EN300-311775-10.0g	[1-(pyridin-3-yl)-1H-pyrazol-4-yl]boronic acid	1802481-40-8	95.0%	10.0g	$6819.0	2025-03-19